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Compound of Interest

Compound Name: 2-bromopentanoyl Chloride
CAS No.: 42768-45-6
Cat. No.: B1625257
Get Quote
. J

Executive Summary

2-Bromopentanoyl chloride (CAS: 42768-45-6), also known as

-bromovaleric acid chloride, is a high-value bifunctional intermediate used primarily in the
synthesis of peptidomimetics and pharmaceutical precursors.[1] Its utility stems from its dual
electrophilic sites: the acyl chloride moiety (highly reactive toward nucleophiles) and the

-bromide (susceptible to nucleophilic substitution).

This dual reactivity renders the compound significantly less stable than simple alkyl acyl
chlorides. Improper storage leads to rapid hydrolysis, releasing corrosive hydrogen chloride
(HCI) gas and generating 2-bromopentanoic acid. Furthermore, the presence of the electron-
withdrawing halogen at the

-position increases the acidity of the

-proton, making the compound susceptible to enolization and subsequent degradation
pathways under improper pH or thermal conditions.
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Chemical Profile & Physicochemical Properties[1][2]
[3][4][5]

Property Specification Critical Note

Distinct from 5-

IUPAC Name 2-Bromopentanoyl chloride )
bromopentanoyl chloride.
Verify CAS to ensure correct
CAS Number 42768-45-6 ,
isomer usage.
Molecular Formula MW: 199.47 g/mol
Darkening/Reddening
Appearance Colorless to light yellow liquid indicates free
or elimination products.
_ Denser than water; sinks and
Density )
reacts violently.
Boiling Point Do not distill at atm pressure
oiling Poin
J (at 760 mmHg) (decomposition risk).
Combustible. Handle away
Flash Point from ignition sources.[2][3][4]

[5]

Stability & Degradation Mechanisms

Understanding the why behind storage protocols is essential for compliance. 2-
Bromopentanoyl chloride faces three primary degradation threats:

Hydrolysis (Moisture Sensitivity)

The carbonyl carbon is highly electrophilic due to the inductive effect of both the chlorine and
the

-bromine. Upon contact with water (atmospheric moisture), nucleophilic attack occurs rapidly.

e Outcome: Formation of 2-bromopentanoic acid and HCI gas.
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e Hazard: HCI buildup in sealed vessels can cause over-pressurization and explosion.

Thermal Dehydrohalogenation

At elevated temperatures, or in the presence of Lewis acids (often trace impurities from

synthesis like
), the compound can undergo elimination.
e Mechanism: Loss of HCI to form

-bromo-pentenoyl species or ketene intermediates (transient).
 Indicator: Yellow-to-orange discoloration.

Photolytic Cleavage

The C-Br bond is photosensitive. Prolonged exposure to UV or broad-spectrum light can

generate radical species (

), leading to chain degradation.

Visualization: Degradation Pathways
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Caption: Primary degradation pathways including hydrolysis (moisture), photolysis (light), and
thermal elimination.

Storage Protocol: The "Zero-Moisture" Standard

To maintain purity >98% over 6+ months, the following storage system is required. This is a
self-validating system: if the secondary containment shows signs of corrosion or the desiccant
changes color, the protocol has been breached.

Primary Containment

» Material: Borosilicate glass (Type I).

o Closure: Teflon (PTFE) lined screw cap. Never use rubber septa for long-term storage (HCI
corrodes rubber and leaches plasticizers).

e Headspace: Backfill with Argon (Ar) or Nitrogen (

). Argon is preferred as it is heavier than air and sits on the liquid surface.

Secondary Containment

o Vessel: Place the primary glass vial inside a larger jar containing a bed of indicating
desiccant (e.g., Drierite or molecular sieves).

e Function: Acts as a physical barrier and a moisture trap.

Environmental Conditions

o Temperature: Refrigerate at 2°C to 8°C.

o Note: Freezing (-20°C) is acceptable but can cause phase separation of stabilizers or
condensation upon thawing. If frozen, allow to reach room temperature before opening to
prevent condensation intake.

o Light: Store in amber glass or wrap the container in aluminum foil.

Handling & Safety Workflow
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Hazard Class: Corrosive (Skin/Eye Damage), Lachrymator (Tear Gas effect).

Engineering Controls

e Fume Hood: Mandatory. Velocity >100 fpm.

e Glove Selection: Laminate film (Silver Shield/4H) or heavy Nitrile (double gloved). Latex is
permeable to acyl chlorides.

The "Dry Syringe" Technique

To dispense without introducing moisture:

Flush the source bottle with inert gas (balloon or Schlenk line).

Oven-dry the glass syringe and needle.

Insert needle through a septum (only attach septum immediately prior to use).

Draw liquid; invert to expel bubbles into the vial, not the air.

Transfer immediately to the reaction vessel.

Visualization: Safe Handling Logic
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Caption: Operational workflow for dispensing moisture-sensitive acyl halides to minimize
hydrolysis risk.

Quality Control & Self-Validation

Before using 2-bromopentanoyl chloride in critical steps (e.g., expensive peptide coupling),
validate its integrity. Direct NMR of the acyl chloride is difficult due to rapid hydrolysis in
deuterated solvents.

The Derivatization Method (Gold Standard)

Convert the reactive acyl chloride into a stable methyl ester for analysis.
o Sampling: Take a 50 pL aliquot of the acyl chloride.
e Quenching: Add to a vial containing 500 puL anhydrous Methanol (

) and 50 pL Triethylamine (

).

o Reaction:

e Analysis: Run GC-MS or

-NMR on the resulting methyl ester.

o Pass Criteria: Single peak corresponding to methyl 2-bromopentanoate.

o Fail Criteria: Presence of broad acid peaks (indicating prior hydrolysis) or non-brominated
esters.

The Silver Nitrate Test (Qualitative)

Rapid check for free halide ions (indicates decomposition).

» Dissolve 1 drop of compound in 1 mL dry acetone.
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e Add 1 drop of 1%

solution.

» Result:
o Acyl Chlorides:[6][7][8][9] React slowly or require warming to precipitate AgCI.
o Free HCI (Decomposed): Instant, heavy white precipitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Stability, Storage, and Handling of 2-
Bromopentanoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625257/docs#technical-guide-stability-storage-and-
handling-of-2-bromopentanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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